Cas no 71603-06-0 (2-Butenoic acid, 4-[(4-aminophenyl)amino]-4-oxo-, (Z)-)

• Product name: 2-Butenoic acid, 4-[(4-aminophenyl)amino]-4-oxo-, (Z)-
• CAS No: 71603-06-0
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198
• CID: 545311
• PubChem ID: 18873877

2-Butenoic acid, 4-[(4-aminophenyl)amino]-4-oxo-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-[(4-aminophenyl)amino]-4-oxo-, (Z)-
• DTXSID601222394
• starbld0047406
• N-(p-amino-phenyl)maleamic acid
• (z)-4-((4-aminophenyl)amino)-4-oxobut-2-enoicacid
• SS-5162
• (2Z)-4-[(4-aminophenyl)amino]-4-oxo-2-butenoic acid
• (2Z)-3-[(4-AMINOPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• SCHEMBL4839638
• AKOS002819377
• TYNXYWZQXWAHRJ-WAYWQWQTSA-N
• (Z)-4-(4-aminoanilino)-4-oxobut-2-enoic acid
• (Z)-4-((4-aminophenyl)amino)-4-oxobut-2-enoic Acid
• 71603-06-0

• Inchi： InChI=1S/C10H10N2O3/c11-7-1-3-8(4-2-7)12-9(13)5-6-10(14)15/h1-6H,11H2,(H,12,13)(H,14,15)/b6-5-
• InChI Key： TYNXYWZQXWAHRJ-WAYWQWQTSA-N
• SMILES： C1=CC(=CC=C1N)NC(=O)C=CC(=O)O

Computed Properties

• Exact Mass: 206.0692
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų
• XLogP3: 0.2

Experimental Properties

• PSA: 92.42